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Compound of Interest

Compound Name: Tnik-IN-2

Cat. No.: B12429284

Researchers and drug development professionals handling Tnik-IN-2, a potent Traf2- and Nck-
interacting kinase (TNIK) inhibitor, must adhere to stringent disposal procedures to ensure
laboratory safety and environmental protection. Due to its potential hazards, including being
harmful if swallowed and very toxic to aquatic life with long-lasting effects, proper end-of-life
management of this compound is critical. This guide provides essential, step-by-step
instructions for the safe disposal of Tnik-IN-2, aligning with general laboratory chemical waste
management principles.

Key Safety and Disposal Parameters

While a specific Safety Data Sheet (SDS) for Tnik-IN-2 is not readily available, data from a
closely related compound, TNIK-IN-3, provides crucial safety information. General laboratory
waste guidelines from reputable sources further inform the proper handling and disposal of
such research chemicals.
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Parameter

Guideline Source

GHS Hazard Classification

Acute toxicity, Oral (Category
4), H302: Harmful if swallowed.
Acute aquatic toxicity
(Category 1), H400: Very toxic
to aquatic life. Chronic aquatic
toxicity (Category 1), H410:

Very toxic to aquatic life with

[1]

long lasting effects.

Primary Disposal Method

Dispose of contents/container
to an approved waste disposal [1]

plant.

Waste Container

Use appropriate, clearly
labeled, and securely closed 2]
containers for chemical waste.

Plastic is often preferred.

Storage of Waste

Store chemical waste in a
designated Satellite
[1][2]

Accumulation Area at or near

the point of generation.

Incompatible Materials

Store separately from strong
acids/alkalis and strong [1]

oxidizing/reducing agents.

Empty Containers

A container that held [3114]
hazardous waste is considered

"empty" if all waste has been

removed by standard practice

and no more than 2.5 cm (1

inch) of residue, or 3% by

weight for containers less than

110 gallons, remains. "Empty"
containers that held acutely

toxic chemicals require triple

rinsing with a suitable solvent,
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and the rinsate must be

collected as hazardous waste.

Not recommended. Hazardous
o wastes should not be
Drain Disposal ] ] [4]
discharged to the sewer via

sink drains.

_ Never evaporate chemicals as
Evaporation ) [4]
a disposal method.

Experimental Protocol for Thik-IN-2 Disposal

This protocol outlines the step-by-step procedure for the safe disposal of Tnik-IN-2 waste,
including pure compound, solutions, and contaminated labware.

Materials:

o Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-
resistant gloves.

» Designated hazardous waste container (compatible material, e.g., HDPE).
e Hazardous waste labels.
e Fume hood.
e Solvent for rinsing (e.g., DMSO, followed by ethanol or isopropanol).
o Sealable bags for solid waste.
Procedure:
e Preparation and PPE:
o Conduct all waste handling procedures within a certified chemical fume hood.

o Don appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.
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e Segregation of Waste:
o Do not mix Tnik-IN-2 waste with other waste streams unless compatibility is confirmed.
o Keep Tnik-IN-2 waste separate from strong acids, bases, and oxidizing agents.[1]

o Disposal of Unused Tnik-IN-2 (Solid):
o If the original container is to be disposed of, ensure it is securely sealed.

o Place the sealed container in a larger, labeled secondary container if necessary to prevent
breakage.

o If transferring the solid waste, do so carefully to avoid generating dust.
o Disposal of Tnik-IN-2 Solutions:
o Pour Tnik-IN-2 solutions into a designated hazardous waste container.

o Do not overfill the container; leave adequate headspace (at least 10%) to allow for
expansion.

¢ Decontamination of Labware:

o Rinse contaminated glassware and equipment with a small amount of a suitable solvent in
which Tnik-IN-2 is soluble (e.g., DMSO), followed by a rinse with a less hazardous solvent
like ethanol or isopropanol.[5]

o Collect all rinsate as hazardous waste in the designated liquid waste container.
o For acutely toxic waste, a triple rinse is required.[3][4]
o Disposal of Contaminated Solid Waste:

o Place contaminated solid waste, such as gloves, pipette tips, and absorbent paper, into a
sealable plastic bag.

o Seal the bag and place it in the designated solid hazardous waste container.
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e Labeling and Storage:

o Clearly label the hazardous waste container with "Hazardous Waste," the full chemical
name ("Tnik-IN-2"), the concentration, and the date of accumulation.

o Store the sealed waste container in a designated and properly managed Satellite
Accumulation Area.[1][2]

e Waste Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste.[2] Follow all institutional procedures
for waste collection.

Tnik-IN-2 Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Tnik-IN-2.

Click to download full resolution via product page

Tnik-IN-2 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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